Cas no 485828-63-5 (1-(pyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(pyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 485828-63-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD11109793
• CID: 2191037
• PubChem ID: 55265397
• Update Time: 2025-06-08

1-(pyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)cyclobutanecarbonitrile
• F53511
• AKOS006308990
• 1-(pyridin-4-yl)cyclobutane-1-carbonitrile
• DB-290912
• 1-pyridin-4-ylcyclobutane-1-carbonitrile
• 485828-63-5
• SCHEMBL623994
• KUA82863
• EN300-260833

• MDL： MFCD11109793
• Inchi： 1S/C10H10N2/c11-8-10(4-1-5-10)9-2-6-12-7-3-9/h2-3,6-7H,1,4-5H2
• InChI Key： TUGSUTQEUUQUKL-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CN=CC=2)CCC1

Computed Properties

• Exact Mass: 158.084398327Da
• Monoisotopic Mass: 158.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(pyridin-4-yl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(pyridin-4-yl)cyclobutane-1-carbonitrile (CAS: 485828-63-5)

The compound 1-(pyridin-4-yl)cyclobutane-1-carbonitrile (CAS: 485828-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1-(pyridin-4-yl)cyclobutane-1-carbonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its rigid cyclobutane ring and pyridine moiety make it an attractive scaffold for designing small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of 1-(pyridin-4-yl)cyclobutane-1-carbonitrile. A notable advancement came from a team at MIT, who developed a photochemical [2+2] cycloaddition strategy that significantly improves the yield and purity of the compound compared to traditional methods. This breakthrough, published in Angewandte Chemie, has important implications for scaling up production while maintaining high enantiomeric purity.

Pharmacological investigations have revealed promising activity profiles for derivatives of 1-(pyridin-4-yl)cyclobutane-1-carbonitrile. Research from the University of California, San Francisco identified several analogs showing potent inhibition of bromodomain-containing proteins, with IC50 values in the low nanomolar range. These findings, presented at the 2023 ACS National Meeting, suggest potential applications in treating inflammatory diseases and certain cancers.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the 1-(pyridin-4-yl)cyclobutane-1-carbonitrile core affect biological activity. Computational modeling combined with X-ray crystallography data has enabled researchers to understand the binding modes of these compounds with their molecular targets, facilitating rational drug design approaches.

Looking forward, 1-(pyridin-4-yl)cyclobutane-1-carbonitrile continues to be a focus of intensive research. Current clinical trials involving derivatives of this compound are investigating their potential in treating neurodegenerative disorders, with preliminary results expected in late 2024. The compound's unique physicochemical properties, including its balanced lipophilicity and molecular rigidity, make it particularly suitable for crossing the blood-brain barrier.

In conclusion, 1-(pyridin-4-yl)cyclobutane-1-carbonitrile represents a versatile and promising scaffold in medicinal chemistry. The recent advancements in its synthesis and applications underscore its potential as a valuable building block for developing novel therapeutics. Continued research in this area is likely to yield important discoveries with significant implications for drug development across multiple therapeutic areas.